Cas no 1443979-81-4 (tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate)

• Product Name: tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate
• CAS No: 1443979-81-4
• MF: C₁₄H₂₃N₅O₃
• MW: 309.364122629166
• CID: 5160703
• PubChem ID: 71758584
• Update Time: 2026-03-04

tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-[4-[(methylamino)carbonyl]-1H-1,2,3-triazol-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate

• Inchi： 1S/C14H23N5O3/c1-14(2,3)22-13(21)18-7-5-6-10(8-18)19-9-11(16-17-19)12(20)15-4/h9-10H,5-8H2,1-4H3,(H,15,20)
• InChI Key： VCRPEYBIXZKMOA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(N2C=C(C(NC)=O)N=N2)C1

Additional information on tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate

tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate, also known by its CAS number 1443979-81-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a piperidine ring with a triazole moiety and a tert-butyl group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate typically involves multi-step processes that leverage modern organic synthesis techniques. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the triazole ring via click chemistry reactions. These methods not only enhance the yield but also reduce the generation of hazardous byproducts.

The structural features of this compound make it highly suitable for applications in drug discovery and development. The piperidine ring is a common motif in many bioactive molecules, while the triazole group is known for its ability to form hydrogen bonds and participate in π-interactions. These properties contribute to the compound's potential as a lead molecule in medicinal chemistry. Recent studies have demonstrated its activity in inhibiting certain enzymes and receptors, suggesting its role in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate has shown promise in materials science. Its ability to form supramolecular assemblies through non-covalent interactions makes it a candidate for use in self-healing materials and stimuli-responsive systems. Researchers have also investigated its potential as a precursor for polymer synthesis, where its functional groups can be exploited to create materials with tailored properties.

The latest research on this compound has focused on understanding its electronic properties and reactivity under various conditions. Computational studies have provided insights into its molecular geometry and electronic structure, which are critical for predicting its behavior in different chemical environments. Experimental work has complemented these studies by examining its stability under thermal and photochemical conditions, as well as its reactivity towards common reagents.

In conclusion, tert-butyl 3-[4-(methylcarbamoyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate (CAS No. 1443979-81) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.